Cas no 7064-61-1 (2-Butenoic acid,4-(4-chloro-1,3-dihydro-1,3,3,7-tetramethyl-2H-indol-2-ylidene)-2-cyano-,3-phenylpropyl ester)

• Product name: 2-Butenoic acid,4-(4-chloro-1,3-dihydro-1,3,3,7-tetramethyl-2H-indol-2-ylidene)-2-cyano-,3-phenylpropyl ester
• CAS No: 7064-61-1
• MF: C₂₆H₂₇CLN₂O₂
• MW: 518.69186
• CID: 579368
• PubChem ID: 5266235

2-Butenoic acid,4-(4-chloro-1,3-dihydro-1,3,3,7-tetramethyl-2H-indol-2-ylidene)-2-cyano-,3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(4-chloro-1,3-dihydro-1,3,3,7-tetramethyl-2H-indol-2-ylidene)-2-cyano-,3-phenylpropyl ester
• 6-(2,6-dimethylmorpholin-4-yl)-5-[[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-4-methyl-2-oxo-1-propylpyridine-3-carbonitrile
• DTXSID10414472
• AC1NRFHJ
• 7064-61-1

• Inchi： InChI=1S/C25H34N4O4S2/c1-6-9-28-22(27-14-16(3)33-17(4)15-27)19(18(5)20(13-26)23(28)30)12-21-24(31)29(25(34)35-21)10-8-11-32-7-2/h12,16-17H,6-11,14-15H2,1-5H3
• InChI Key： HGVQUJVYBPCRIC-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)CCCOCC)N3CC(OC(C3)C)C

Computed Properties

• Exact Mass: 518.20242
• Monoisotopic Mass: 518.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 144A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.29
• Boiling Point: 526.7°Cat760mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.621
• PSA: 86.11